5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one
Overview
Description
5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one, also known as fluprazine, is a chemical compound that belongs to the pyrazolidinone group. It has been extensively studied for its potential use in scientific research due to its pharmacological properties.
Mechanism of Action
The exact mechanism of action of 5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one is not fully understood. However, it has been reported to act as a partial agonist at the benzodiazepine binding site on the GABA-A receptor. This results in an increase in the activity of GABA, which is an inhibitory neurotransmitter. Fluprazine has also been reported to have an effect on the serotonin and noradrenaline systems, which are involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
Fluprazine has been reported to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which can result in anxiolytic and anticonvulsant effects. Fluprazine has also been reported to increase the release of serotonin and noradrenaline, which can result in antidepressant effects. In addition, 5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one has been shown to have a positive effect on cognitive function and memory.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one in lab experiments is its well-documented pharmacological properties. This makes it a useful tool for investigating the neurobiological mechanisms underlying anxiety, depression, and cognitive function. However, one limitation of using 5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one is its potential for side effects. Fluprazine has been reported to have sedative effects, which can impact the behavior of animals in lab experiments.
Future Directions
There are a number of future directions for research on 5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one. One area of interest is the development of new compounds that have similar pharmacological properties to 5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one but with fewer side effects. Another area of interest is the investigation of the long-term effects of 5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one on behavior and cognitive function. Finally, there is a need for more research on the potential therapeutic applications of 5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one, particularly in the treatment of anxiety and depression.
Conclusion:
Fluprazine is a chemical compound that has been extensively studied for its potential use in scientific research. It has been shown to have anxiolytic, anticonvulsant, and antidepressant properties, and has been used in studies investigating the effects of stress on behavior and the neurobiological mechanisms underlying anxiety and depression. Fluprazine has a well-documented pharmacological profile, but its potential for side effects is a limitation. Future research on 5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one should focus on the development of new compounds with similar properties but fewer side effects, as well as the investigation of its long-term effects and potential therapeutic applications.
Synthesis Methods
The synthesis of 5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one involves the reaction of 4-fluorophenylhydrazine with 3-bromopropionyl chloride in the presence of triethylamine. The resulting product is then treated with sodium ethoxide to yield 5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one. This method has been reported to yield high purity and good yields of 5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one.
Scientific Research Applications
Fluprazine has been extensively studied for its potential use in scientific research. It has been shown to have anxiolytic, anticonvulsant, and antidepressant properties. It has also been reported to have a positive effect on cognitive function and memory. Fluprazine has been used in studies investigating the effects of stress on behavior, as well as in studies investigating the neurobiological mechanisms underlying anxiety and depression.
properties
IUPAC Name |
5-(4-fluorophenyl)-1-propylpyrazolidin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O/c1-2-7-15-11(8-12(16)14-15)9-3-5-10(13)6-4-9/h3-6,11H,2,7-8H2,1H3,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEKOTLJUXIMRNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(CC(=O)N1)C2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50927430 |
Source
|
| Record name | 5-(4-Fluorophenyl)-1-propyl-4,5-dihydro-1H-pyrazol-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50927430 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Fluorophenyl)-1-propylpyrazolidin-3-one | |
CAS RN |
131960-05-9 |
Source
|
| Record name | 5-(4-Fluorophenyl)-1-propyl-3-pyrazolidinone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0131960059 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-(4-Fluorophenyl)-1-propyl-4,5-dihydro-1H-pyrazol-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50927430 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
